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Compound of Interest

Compound Name: (R)-Linezolid-d3

CAS No.: 1795786-02-5

Cat. No.: B588797 Get Quote

Linezolid, the first clinically approved oxazolidinone antibiotic, marked a significant

advancement in the fight against resistant Gram-positive bacterial infections, including

methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci

(VRE)[1][2][3]. Its unique mechanism of action, which involves the inhibition of the bacterial

protein synthesis initiation complex, sets it apart from other antibiotic classes and results in a

low incidence of cross-resistance[1][4][5].

The therapeutic success of drugs like Linezolid relies on a deep understanding of their

pharmacokinetic and pharmacodynamic profiles. This necessitates highly accurate and precise

bioanalytical methods for their quantification in complex biological matrices. Stable isotope-

labeled internal standards are the gold standard in quantitative mass spectrometry for

achieving this accuracy. (R)-Linezolid-d3 is the deuterated form of the (R)-enantiomer of

Linezolid, designed specifically for this purpose. This guide provides a detailed examination of

its structure, properties, and critical application as an internal standard in research and clinical

settings.

Chemical Identity and Physicochemical Properties
(R)-Linezolid-d3 is a synthetic, isotopically labeled form of the (R)-enantiomer of Linezolid.

The active pharmaceutical ingredient is the (S)-enantiomer, while the (R)-enantiomer is

considered an impurity[6][7]. The three deuterium atoms are located on the acetyl methyl
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group, a position that is chemically stable and not prone to back-exchange, ensuring the

integrity of the isotopic label throughout the analytical process[8].

Chemical Structure
The chemical name for (R)-Linezolid-d3 is N-[[(5R)-3-[3-Fluoro-4-(4-morpholinyl)phenyl]-2-

oxo-5-oxazolidinyl]methyl]acetamide-d3[6].

Caption: Chemical structure of (R)-Linezolid-d3.

Physicochemical Data
The following table summarizes the key chemical and physical properties of (R)-Linezolid-d3.

Property Value Source(s)

IUPAC Name

N-({(5R)-3-[3-fluoro-4-

(morpholin-4-yl)phenyl]-2-oxo-

1,3-oxazolidin-5-

yl}methyl)acetamide-d3

[6]

CAS Number 1795786-02-5 [6]

Molecular Formula C₁₆H₁₇D₃FN₃O₄ [9]

Molecular Weight 340.37 g/mol [9]

Appearance Solid

Purity
>99% deuterated forms (d1-

d3)

Solubility
DMSO: 20 mg/mL; DMF: 10

mg/mL

Parent Compound LogP 0.55 (for Linezolid) [1]

Mechanism of Action of the Parent Compound:
Linezolid
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To appreciate the context of its use, it is essential to understand the mechanism of the parent

drug, Linezolid. Linezolid exerts its bacteriostatic (and in some cases, bactericidal) effect by

targeting an early step in bacterial protein synthesis[3][4].

Binding to the Ribosome: Linezolid binds to the 23S ribosomal RNA (rRNA) within the 50S

subunit of the bacterial ribosome[3][4][5].

Inhibition of Initiation Complex: This binding prevents the formation of a functional 70S

initiation complex, which is the complete ribosome structure necessary to begin translating

messenger RNA (mRNA) into proteins[1][2][4].

Halted Protein Synthesis: By blocking this crucial first step, Linezolid effectively halts the

production of essential bacterial proteins, thereby stopping bacterial growth and replication[1]

[3].

This mechanism is distinct from most other protein synthesis inhibitors that act on later

elongation steps, which is why cross-resistance with other antibiotic classes is rare[1][5].

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://synapse.patsnap.com/article/what-is-the-mechanism-of-linezolid
https://www.ncbi.nlm.nih.gov/books/NBK539793/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-linezolid
https://www.ncbi.nlm.nih.gov/books/NBK539793/
https://www.dovepress.com/linezolid-a-review-of-its-properties-function-and-use-in-critical-care-peer-reviewed-fulltext-article-DDDT
https://en.wikipedia.org/wiki/Linezolid
https://pharmacyfreak.com/mechanism-of-action-of-linezolid/
https://www.ncbi.nlm.nih.gov/books/NBK539793/
https://en.wikipedia.org/wiki/Linezolid
https://synapse.patsnap.com/article/what-is-the-mechanism-of-linezolid
https://en.wikipedia.org/wiki/Linezolid
https://www.dovepress.com/linezolid-a-review-of-its-properties-function-and-use-in-critical-care-peer-reviewed-fulltext-article-DDDT
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bacterial Protein Synthesis Initiation

Mechanism of Linezolid

mRNA

Functional 70S
Initiation Complex

Initiator tRNA 30S Ribosomal
Subunit

50S Ribosomal
Subunit

 Joins to form

Bacterial Protein

 Leads to
Translation

Bacterial Growth Replication

Linezolid

Binds to 23S rRNA
on 50S Subunit

 PREVENTS
FORMATION

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Plasma Sample Collection
(Patient, Calibrator, or QC)

2. Spike with (R)-Linezolid-d3
(Internal Standard)

3. Protein Precipitation
(Add cold Acetonitrile)

4. Vortex & Centrifuge
(To pellet proteins)

5. Collect Supernatant

6. Inject into LC-MS/MS System

7. Data Acquisition
(MRM Mode)

8. Quantification
(Peak Area Ratio vs. Conc.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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